2-(5-(4-(furan-2-carbonyl)piperazin-1-yl)-1,6-dimethyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-isopropylacetamide

• IUPAC Name: 2-[5-[4-(furan-2-carbonyl)piperazin-1-yl]-1,6-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl]-N-propan-2-ylacetamide
• InChI: InChI=1S/C23H28N6O5/c1-14(2)25-17(30)13-29-22(32)18-19(15(3)12-24-20(18)26(4)23(29)33)27-7-9-28(10-8-27)21(31)16-6-5-11-34-16/h5-6,11-12,14H,7-10,13H2,1-4H3,(H,25,30)
• InChI Key: RQEKQHJYIJKJMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2C(=C1N3CCN(CC3)C(=O)C4=CC=CO4)C(=O)N(C(=O)N2C)CC(=O)NC(C)C
• Molecular Formula: C23H28N6O5
• Molecular Weight: 468.5 g/mol

Description

2-(5-(4-(furan-2-carbonyl)piperazin-1-yl)-1,6-dimethyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-isopropylacetamide is a useful research compound. Its molecular formula is C23H28N6O5 and its molecular weight is 468.514. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Potential

The compound under discussion has been involved in the synthesis of novel benzodifuranyl compounds and their derivatives, which exhibit significant pharmacological activities. For instance, Abu-Hashem et al. (2020) synthesized novel benzodifuranyl compounds that showed potential as cyclooxygenase-1/2 (COX-1/2) inhibitors with notable analgesic and anti-inflammatory activities. This research highlights the compound's role in creating new molecules with therapeutic potential (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antiproliferative Activity

In the realm of cancer research, the compound has been utilized in the synthesis of derivatives that exhibit antiproliferative effects. Mallesha et al. (2012) synthesized a series of pyrido[1,2-a]pyrimidin-4-one derivatives showing notable antiproliferative activity against various human cancer cell lines. This suggests the potential of the compound in the development of new anticancer agents (Mallesha, Mohana, Veeresh, Alvala, & Mallika, 2012).

Applications in Heterocyclic Synthesis

The compound also finds applications in the synthesis of diverse heterocyclic compounds. For example, El-Shahawi and El-ziaty (2017) utilized similar compounds as building blocks for creating new furo[2,3-d]pyrimidin-4(3H)-one derivatives, expanding the scope of heterocyclic chemistry and its applications in various scientific fields (El-Shahawi & El-ziaty, 2017).

Antimicrobial Activity

Research into the antimicrobial properties of related compounds has also been conducted. Bondock et al. (2008) synthesized new heterocycles incorporating antipyrine moiety, which showed promising antimicrobial activities. This indicates the potential use of such compounds in developing new antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008).